![molecular formula C11H10N4O2 B3000284 6-methoxy-N-(pyridin-2-yl)pyridazine-3-carboxamide CAS No. 1251687-10-1](/img/structure/B3000284.png)
6-methoxy-N-(pyridin-2-yl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-methoxy-N-(pyridin-2-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C11H10N4O2 and its molecular weight is 230.227. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
Research has demonstrated the synthesis of various novel heterocyclic compounds, including pyridine and pyridazine derivatives, which have been explored for their potential biological activities. For example, studies have detailed the synthesis of arylazothiazole disperse dyes containing selenium, which were investigated for their antioxidant, antitumor, and antimicrobial activities (Khalifa et al., 2015). Another study focused on the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan et al., 2014).
Antimicrobial and Antimycobacterial Activities
Some research has highlighted the antimicrobial and antimycobacterial activities of pyridine-3-carboxillic acid derivatives, suggesting their potential in addressing bacterial infections (R.V.Sidhaye et al., 2011). These studies provide insight into the compound's applications in developing new antimicrobial agents.
Metal Complexes and Photophysical Studies
Research involving 6-methoxy-N,N-bis(pyridin-2-ylmethyl)-1,2,4,5-tetrazin-3-amine demonstrated its use in forming metal complexes with zinc(II) and cadmium(II), which were analyzed for their structural properties and luminescence, indicating potential applications in materials science and as luminescent materials (Stetsiuk et al., 2019).
Antiprotozoal Agents
The compound has also been incorporated into studies aimed at developing antiprotozoal agents, with novel imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines being synthesized and evaluated for their effectiveness against protozoal infections (Ismail et al., 2004).
Future Directions
The pyridazine ring, a component of “6-methoxy-N-(pyridin-2-yl)pyridazine-3-carboxamide”, has been identified as a privileged structural element in drug design . Its unique physicochemical properties make it an attractive heterocycle for drug design . Therefore, future research could explore the potential of “this compound” and similar compounds in drug discovery and development .
Mechanism of Action
Target of Action
Related compounds have been shown to target theTyrosine Kinase 2 (TYK2) . TYK2 is a member of the Janus kinase (JAK) family and plays a crucial role in the signaling of a wide variety of cytokines involved in immune responses and inflammation .
Mode of Action
It’s known that the pyridazine ring, a core component of this compound, is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity . These properties can be of importance in drug-target interactions .
Biochemical Pathways
Related compounds have been shown to inhibit the jak-stat signaling pathway , which is involved in many biological processes including cell growth, differentiation, apoptosis, and immune response.
Pharmacokinetics
Related compounds have been reported to show excellent pharmacokinetic properties with minimal profiling liabilities .
Result of Action
Related compounds have been shown to be efficacious in several murine models of autoimmune disease .
Properties
IUPAC Name |
6-methoxy-N-pyridin-2-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O2/c1-17-10-6-5-8(14-15-10)11(16)13-9-4-2-3-7-12-9/h2-7H,1H3,(H,12,13,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKEZBOSYXSYCSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C=C1)C(=O)NC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.